Cas no 1547684-63-8 (2-Bromo-1-(3,4-diethylphenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3,4-diethylphenyl)propan-1-one
• CAS No: 1547684-63-8
• MF: C₁₃H₁₇BrO
• MW: 269.177483320236
• CID: 4970652
• Update Time: 2023-08-24

2-Bromo-1-(3,4-diethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3,4-diethylphenyl)propan-1-one

• Inchi： 1S/C13H17BrO/c1-4-10-6-7-12(8-11(10)5-2)13(15)9(3)14/h6-9H,4-5H2,1-3H3
• InChI Key： WNUADFXNKLYMPF-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(CC)=C(C=1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1